Tributyl(2-methoxyphenyl)stannane
Overview
Description
Tributyl(2-methoxyphenyl)stannane is an organotin compound . It is characterized by a tin atom linked to three butyl groups and a 2-methoxyphenyl group .
Synthesis Analysis
The synthesis of similar organotin compounds involves the use of tin (IV) chloride in reactions with alkenylstannanes . The key intermediate in these reactions, an allyltin trichloride, reacts with aldehydes to form the final product . The tin-containing byproducts are removed by mild hydrolysis and extraction with aqueous sodium bicarbonate .Molecular Structure Analysis
The molecular formula of this compound is C19H34OSn . This indicates that the compound consists of 19 carbon atoms, 34 hydrogen atoms, one oxygen atom, and one tin atom .Chemical Reactions Analysis
Organotin hydrides, such as this compound, are known to be good radical reducing agents . They can participate in various reactions, including the Barton-McCombie reaction, Barton decarboxylation, dehalogenation, and intramolecular radical cyclization .Scientific Research Applications
Synthesis of Organic Compounds
Tributyl(2-methoxyphenyl)stannane is a significant reactant in the synthesis of various organic compounds. For instance, it's used as an intermediate in the production of 4-Methoxy-4′-nitrobiphenyl, demonstrating its role in coupling reactions and metalation processes involving tin. This application is critical in the synthesis of complex organic molecules (Stille, Echavarren, Williams, & Hendrix, 2003).
Chemical Reactions and Stereochemistry
The compound also finds application in stereoselective thermal reactions. An example of this is its use in reactions with aldehydes to produce specific organic structures with desired stereochemical configurations. These reactions are significant in the field of stereochemistry, offering pathways to synthesize stereoselective compounds (Pratt & Thomas, 1989).
Preparation of Heterocyclic Compounds
In the field of heterocyclic chemistry, this compound serves as a reagent for preparing various heterocyclic compounds. For example, it's used in the 1,3-dipolar cycloaddition reactions to synthesize compounds like (tributylstannyl)trifluoromethyl-pyrazole and -triazole, showcasing its versatility in organic synthesis (Hanamoto, Hakoshima, & Egashira, 2004).
Synthesis of Alcohols and Lactones
This compound is also used in the transmetallation process to produce alcohol derivatives. Such applications are crucial in synthesizing complex organic molecules, such as branched triols and butyrolactones, which have various applications in chemical synthesis and pharmaceuticals (Thomas & Tray, 2019).
Properties
IUPAC Name |
tributyl-(2-methoxyphenyl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7O.3C4H9.Sn/c1-8-7-5-3-2-4-6-7;3*1-3-4-2;/h2-5H,1H3;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSIQUECDJCZFED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CC=CC=C1OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34OSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20371603 | |
Record name | Tributyl(2-methoxyphenyl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
397.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86487-17-4 | |
Record name | Tributyl(2-methoxyphenyl)stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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